Cas no 2229662-38-6 (tert-butyl 2-(3-aminobut-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-aminobut-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2229662-38-6
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 5945313
• PubChem ID: 165783901
• Update Time: 2025-05-24

tert-butyl 2-(3-aminobut-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-aminobut-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate
• 2229662-38-6
• EN300-1893646

• Inchi： 1S/C16H30N2O2/c1-12(17)7-8-13-9-10-16(5,6)11-18(13)14(19)20-15(2,3)4/h7-8,12-13H,9-11,17H2,1-6H3/b8-7+
• InChI Key： GCYYZPNVOPRXAJ-BQYQJAHWSA-N
• SMILES： O(C(C)(C)C)C(N1C(/C=C/C(C)N)CCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(3-aminobut-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate

Introduction to Tert-butyl 2-(3-aminobut-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229662-38-6)

Tert-butyl 2-(3-aminobut-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2229662-38-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a subject of extensive research for potential applications in drug development.

The molecular structure of Tert-butyl 2-(3-aminobut-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butyl group at the carboxyl position provides steric hindrance, which can influence the compound's solubility and metabolic stability. Additionally, the 3-aminobut-1-en-1-yl moiety introduces an amine and an unsaturated alkene, which are known to participate in various biochemical interactions. The 5,5-dimethylpiperidine core enhances the compound's lipophilicity and stability, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel piperidine derivatives due to their versatile biological activities. Piperidine scaffolds are widely recognized for their role in pharmaceuticals, with numerous drugs on the market featuring this structural motif. The specific modification of Tert-butyl 2-(3-aminobut-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate aims to leverage these properties while introducing new functionalities that could enhance its therapeutic potential.

One of the most compelling aspects of this compound is its potential application in the design of small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. The amine group in the 3-aminobut-1-en-1-yl moiety can serve as a hydrogen bond acceptor or participate in coordination with metal ions, which is crucial for enzyme inhibition. Furthermore, the unsaturated alkene can undergo further functionalization through cross-coupling reactions, allowing for the synthesis of derivatives with tailored biological activities.

Recent studies have highlighted the importance of structural optimization in drug discovery. Computational modeling and high-throughput screening have been instrumental in identifying promising candidates like Tert-butyl 2-(3-aminobut-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate. These approaches enable researchers to predict binding affinities and assess metabolic stability, thereby accelerating the drug development process. The compound's unique structural features make it an attractive candidate for further investigation using these advanced techniques.

The synthesis of Tert-butyl 2-(3-aminobut-1-en-1-y)-5,5-dimethylpiperidine-l-carboxytlate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the tert-butyl group and the manipulation of the 3-aminoalkene core necessitate expertise in stereoselective synthesis and protective group strategies. Recent advancements in synthetic methodologies have made it possible to construct complex molecules like this one with high efficiency and yield.

In conclusion,Tert-butyl 2-(3-amino-bu-l-en-l-y)-S,S-dimethylpipen-dine-l-carboxytlate (CAS No.2229662-S8-S) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic agents. As our understanding of disease mechanisms continues to evolve,Tert-butyl 2-(3-amino-bu-l-en-l-y)-S,S-dimethylpipen-dine-l-carboxytlate and its derivatives are likely to play an increasingly important role in drug discovery and development.